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Compound of Interest

Compound Name: 1-lodo-1-octyne
CAS No.: 81438-46-2
Cat. No.: B8640996
Get Quote
. J

Executive Summary

1-lodooctyne (

, MW 236.09) is a critical synthetic intermediate in Sonogashira couplings and C-H activation
pathways. Its mass spectral signature is distinct from its bromo- and chloro-analogs due to the
unique properties of the iodine atom: a large mass defect, a weak C-I bond (

), and a monoisotopic nature (

).

Core Finding: unlike 1-bromooctyne or 1-chlorooctyne, which exhibit characteristic isotopic
doublets (

), 1-iodooctyne displays a single molecular ion peak at m/z 236. The spectrum is dominated by
the iodinium ion (

, m/z 127) and the octynyl cation (

, m/z 109), making the loss of 127 Da the primary diagnostic filter for identification.
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Comparative Analysis: The Halogen Effect

The following table contrasts 1-iodooctyne with its direct analogs. This comparison is vital for

researchers selecting internal standards or verifying halogen exchange reactions.

Feature 1-lodooctyne 1-Bromooctyne 1-Chlorooctyne
Formula
Molecular Weight 236.09 189.09 144.64

Molecular lon (

236 (Single Peak)

188 / 190 (1:1 Ratio)

144 / 146 (3:1 Ratio)

)
Primary Heterolytic C-I
] C-Br cleavage C-Cl cleavage
Fragmentation cleavage
) ] (Loss of (Loss of (Loss of
Diagnostic Loss
) ) )
Often
109 ( ( (
Base Peak Origin
)or 127 ( 109) 109)
)
~210 kJ/mol ~330 kJ/mol
Bond Energy (C-X) ~280 kJ/mol
(Weakest) (Strongest)
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Expert Insight: The weakness of the C-I bond means the molecular ion (

) of 1-iodooctyne is often less abundant than that of the chloro-analog. In many El

spectra, the
may be vanishingly small, requiring soft ionization (CI) for confirmation if the

236 peak is absent.

Fragmentation Mechanism & Pathway

The fragmentation of 1-iodooctyne under Electron lonization (70 eV) follows a specific decay
pathway driven by the stability of the iodine radical and the resulting carbocation.

Mechanism Visualization

The diagram below details the primary and secondary fragmentation pathways.

) Octynyl Cation - C2H4 Alkyl Chain Loss Base Hydrocarbon
- I+ (Radical Loss) [C8H13]+ Rearrangement [CEHIJ+ | -CH2 o | [CBHT]+
Primary Pathway m/z 109 m/z 81 m/z 67

Molecular lon .
[C8H13-1]+. Charge Retention on |

miz 236 (High Probability) lodine lon
[I]+

m/z 127

Figure 1: EI Fragmentation Pathway of 1-Iodooctyne

Click to download full resolution via product page

Figure 1: The primary cleavage occurs at the C-I bond.[1] Depending on charge localization,
either the octynyl cation (m/z 109) or the iodine cation (m/z 127) is observed.

Experimental Data: Predicted Mass Spectrum

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8640996/docs?utm_src=pdf-body-img#publish-comparison-guide-mass-spectrometry-fragmentation-of-1-iodooctyne
https://www.docbrown.info/page06/spectra2/1-iodopropane-ms.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

While specific library spectra for 1-iodooctyne are rare in public domains compared to "1-
iodooctane," the fragmentation pattern is predictable based on the behavior of 1-iodoalkynes
and 1-octyne.

Standard Conditions: 70 eV Electron lonization (EI).

m/z (Mass-to- Relative Intensity ] Structural
lon Identity C e
Charge) (%) Significance

Molecular lon.

Confirms intact

236 15 - 30%
lodinium lon.

127 40 - 80% Diagnostic for iodine
presence.[2][3]
Octynyl Cation. Result

109 100% (Base) o
of C-I bond scission.
Loss of

95 20 - 40%
from alkyl chain.
Loss of

81 40 - 60%

(Ethyl). Common in

octynes.

Stable hydrocarbon
67 50 - 70% fragment
(cyclopentenyl-like).

41 30 - 50% Propyl/Allyl cation.

Interpretation:

e Region 1 (High Mass): Look for

236. If absent, check for
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127 and 109.

e Region 2 (Mid Mass): The cluster at 67, 81, 95 is characteristic of the octyl chain

fragmentation, identical to 1-octyne.

e Region 3 (lodine): The peak at 127 is the "smoking gun" for iodine. In 1-bromooctyne, you

would see peaks at 79/81 instead.

Experimental Protocol: GC-MS Characterization

To replicate these results, use the following self-validating protocol. This workflow ensures that
thermal degradation (a common issue with iodo-compounds) does not produce false positives.

Workflow Diagram
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Sample Prep
Dilute to 10 ppm in Hexane
(Avoid Acetone - Reactivity Risk)

'

Inlet Parameters
Splitless Mode, 250°C
(Check for 12 formation)

'

GC Separation
Col: DB-5MS or HP-5
Temp: 50°C -> 280°C @ 10°C/min

'

MS Detection
Scan Range: 35-300 amu
Source Temp: 230°C

Peak @ 2367

Yes No (Only 109/127 seen)

Confirm 1-lodooctyne Thermal Degradation

Check 127/109 ratio Lower Inlet Temp to 200°C

Figure 2: GC-MS Analysis Protocol

Click to download full resolution via product page

Figure 2: Operational workflow for analyzing 1-iodooctyne. Note the thermal degradation

check.
Protocol Notes:

¢ Solvent Choice: Use Hexane or Dichloromethane. Avoid nucleophilic solvents (like Methanol)
which can promote substitution in the inlet.
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 Inlet Temperature: lodo-alkynes are thermally sensitive. If the molecular ion (236) is missing,
lower the inlet temperature to 200°C to prevent homolytic cleavage before ionization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Publish Comparison Guide: Mass Spectrometry
Fragmentation of 1-lodooctyne]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8640996/docs#publish-comparison-guide-mass-
spectrometry-fragmentation-of-1-iodooctyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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